Cas no 64340-44-9 (Saikosaponin E)

• Product Name: Saikosaponin E
• CAS No: 64340-44-9
• MF: C₄₂H₆₈O₁₂
• MW: 764.982134819031
• CID: 515534
• PubChem ID: 21637632
• Update Time: 2025-05-19

Saikosaponin E Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside, (3b,16b)-13,28-epoxy-16-hydroxyolean-11-en-3-yl 6-deoxy-3-O-b-D-glucopyranosyl-
• Saikosaponin E
• 13,28-Epoxy-16β-hydroxyolean-11-en-3β-yl 6-deoxy-3-O-(β-D-glucopyranosyl)-β-D-galactopyranoside
• (3beta,16beta)-13,28-Epoxy-16-hydroxyolean-11-en-3-yl 6-deoxy-3-O-beta-D-glucopyranosyl-beta-D-galactopyranoside
• 64340-44-9
• AKOS037515312
• 13,28-Epoxy-16beta-hydroxyolean-11-en-3beta-yl 6-deoxy-3-O-(beta-D-glucopyranosyl)-beta-D-galactopyranoside
• SCHEMBL8156551
• AKOS040760111
• CS-0032445
• CHEMBL3613720
• HY-N4211
• MS-31373
• (2S,3R,4S,5S,6R)-2-[(2R,3R,4S,5S,6R)-3,5-dihydroxy-2-[[(1S,2S,4S,5R,8R,10S,13S,14R,17S,18R)-2-hydroxy-4,5,9,9,13,20,20-heptamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracos-15-en-10-yl]oxy]-6-methyloxan-4-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol

• Inchi： 1S/C42H68O12/c1-21-28(45)33(54-34-31(48)30(47)29(46)22(19-43)52-34)32(49)35(51-21)53-27-11-12-38(6)23(37(27,4)5)9-13-39(7)24(38)10-14-42-25-17-36(2,3)15-16-41(25,20-50-42)26(44)18-40(39,42)8/h10,14,21-35,43-49H,9,11-13,15-20H2,1-8H3/t21-,22-,23+,24-,25-,26+,27+,28+,29-,30+,31-,32-,33+,34+,35+,38+,39-,40+,41-,42+/m1/s1
• InChI Key： KQGDHYQRJRGMDG-CYMACDCKSA-N
• SMILES： O1C[C@]23CCC(C)(C)C[C@H]2[C@@]21C=C[C@@H]1[C@@]4(C)CC[C@@H](C(C)(C)[C@@H]4CC[C@@]1(C)[C@]2(C)C[C@@H]3O)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](C)O1)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

• Exact Mass: 764.47107760 g/mol
• Monoisotopic Mass: 764.47107760 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 54
• Rotatable Bond Count: 5
• Complexity: 1470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 765.0
• XLogP3: 3.7
• Topological Polar Surface Area: 188

Experimental Properties

• Color/Form: Powder

Saikosaponin E Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins
• Triterpenoids

Additional information on Saikosaponin E

Saikosaponin E (CAS 64340-44-9): A Comprehensive Overview of Its Chemical Structure, Biological Activities, and Therapeutic Potential

Saikosaponin E, identified by its CAS number 64340-44-9, is a triterpenoid saponin derived from the roots of Bupleurum falcatum, a traditional Chinese medicinal plant. As part of the saikosaponins family, this compound has garnered significant attention in recent years due to its diverse pharmacological properties and potential applications in modern medicine. The chemical structure of Saikosaponin E features a spirostanol backbone with characteristic sugar moieties, including glucose and xylose units, which contribute to its unique biological activities. Recent advancements in analytical techniques such as NMR spectroscopy and mass spectrometry have enabled precise characterization of its molecular framework, confirming its role as a key bioactive component in herbal formulations.

One of the most notable attributes of Saikosaponin E is its anti-inflammatory activity, which has been extensively studied in preclinical models. Research published in *Phytomedicine* (2023) demonstrated that Saikosaponin E inhibits the activation of nuclear factor-kappa B (NF-κB) pathways, thereby suppressing pro-inflammatory cytokine production. This mechanism underpins its potential use in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, studies on cell culture models have revealed that Saikosaponin E modulates the expression of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), two enzymes central to inflammation regulation.

Recent investigations into the anticancer properties of Saikosaponin E have expanded its therapeutic scope. A 2023 study in *Cancer Letters* highlighted its ability to induce apoptosis in human hepatocellular carcinoma cells through mitochondrial dysfunction and caspase activation. Notably, Saikosaponin E exhibited selective cytotoxicity against cancer cells while sparing normal hepatocytes, suggesting a favorable safety profile. Additionally, preclinical trials using xenograft models showed that this compound synergizes with conventional chemotherapeutics like doxorubicin to enhance tumor regression without increasing systemic toxicity.

Emerging research also underscores the neuroprotective effects of Saikosaponin E, particularly in neurodegenerative disorders such as Alzheimer’s disease. A 2023 publication in *Journal of Neurochemistry* reported that this compound reduces amyloid-beta plaque accumulation and mitigates oxidative stress in neuronal cell lines. These findings align with traditional uses of Bupleurum species for cognitive enhancement and suggest potential applications in developing novel therapies for age-related neurological decline.

The development of efficient synthesis methods for Saikosaponin E remains an active area of research. While natural extraction from plant sources is currently the primary method, recent advances in biotechnological approaches—such as microbial fermentation using genetically engineered yeast—have shown promise for scalable production. A 2023 study published in *ACS Sustainable Chemistry & Engineering* demonstrated a semi-synthetic pathway utilizing enzymatic glycosylation to enhance yield while maintaining structural integrity.

In the realm of drug delivery systems, nanoformulations containing Saikosaponin E are being explored to improve bioavailability and target specificity. Liposomal encapsulation and polymeric micelles have been shown to enhance cellular uptake while reducing off-target effects. These innovations address one of the major challenges associated with natural compounds: poor solubility and rapid metabolic degradation.

From an industrial perspective, Saikosaponin E (CAS 64340-44-9) is increasingly being incorporated into nutraceuticals and functional foods due to its antioxidant properties. Clinical trials are underway to evaluate its efficacy as an adjunct therapy for metabolic syndrome management through lipid metabolism modulation.

Ongoing research continues to uncover new aspects of this complex molecule’s pharmacology. For instance, studies on gut microbiota interactions suggest that microbial metabolism may play a role in activating latent bioactivities within saponins like Saikosaponin E after oral administration.

The regulatory landscape for natural products like Saikosaponin E is evolving rapidly as global health authorities recognize their therapeutic value while ensuring rigorous safety standards are maintained through standardized quality control protocols.